Cas no 883904-30-1 (L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-)

• Product name: L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-
• CAS No: 883904-30-1
• MF: C₃₄H₅₅N₉O₉S
• MW: 765.920406579971
• CID: 634407
• PubChem ID: 25217529

L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-
• (2S)-2-[[(2S)-2-[[(2S)-1-[(2S,3R)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-amino-3-(1H-imidazol-5-yl)propanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxybutanoyl]pyrrolidine-2-carbonyl]amino]-4-methyl
• DTXSID60649156
• 883904-30-1
• L-Histidyl-L-alanyl-L-prolyl-L-threonyl-L-prolyl-L-methionyl-L-leucine

• Inchi： InChI=1S/C34H55N9O9S/c1-18(2)14-24(34(51)52)40-29(46)23(10-13-53-5)39-30(47)25-8-7-12-43(25)33(50)27(20(4)44)41-31(48)26-9-6-11-42(26)32(49)19(3)38-28(45)22(35)15-21-16-36-17-37-21/h16-20,22-27,44H,6-15,35H2,1-5H3,(H,36,37)(H,38,45)(H,39,47)(H,40,46)(H,41,48)(H,51,52)/t19-,20+,22-,23-,24-,25-,26-,27-/m0/s1
• InChI Key： MMISRVJUZIZTFN-YKOGOWNISA-N
• SMILES： CC(C)CC(C(=O)O)NC(=O)C(CCSC)NC(=O)C1CCCN1C(=O)C(C(C)O)NC(=O)C2CCCN2C(=O)C(C)NC(=O)C(CC3=CN=CN3)N

Computed Properties

• Exact Mass: 765.38434554g/mol
• Monoisotopic Mass: 765.38434554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 19
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 295Ų